Cas no 1605304-56-0 (5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone)

• Product Name: 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone
• CAS No: 1605304-56-0
• MF: C₂₆H₂₈O₇
• MW: 452.496328353882
• CID: 3163501
• PubChem ID: 91825843
• Update Time: 2025-06-07

5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone Chemical and Physical Properties

Names and Identifiers

• 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone
• 5,7,3',4'-Tetrahydroxy- 3-methoxy-8-geranylflavone
• 2-(3,4-dihydroxyphenyl)-8-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-3-methoxychromen-4-one
• DA-70154
• HY-N9228
• 3-methoxy-8-geranylflavone
• AKOS025289052
• 1605304-56-0
• CS-0159015
• CHEMBL5431484

• Inchi： 1S/C26H28O7/c1-14(2)6-5-7-15(3)8-10-17-19(28)13-21(30)22-23(31)26(32-4)24(33-25(17)22)16-9-11-18(27)20(29)12-16/h6,8-9,11-13,27-30H,5,7,10H2,1-4H3/b15-8+
• InChI Key： AHZUPZUDBQBABD-OVCLIPMQSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=C(C(C2=C(C=C(C(C/C=C(\C)/CC/C=C(\C)/C)=C12)O)O)=O)OC

Computed Properties

• Exact Mass: 452.18350323g/mol
• Monoisotopic Mass: 452.18350323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 710.4±60.0 °C at 760 mmHg
• Flash Point: 240.8±26.4 °C
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 8-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone

Introduction to 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone (CAS No. 1605304-56-0)

5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone, identified by the Chemical Abstracts Service Number (CAS No.) 1605304-56-0, is a naturally occurring flavonoid derivative that has garnered significant attention in the field of pharmaceutical and biochemical research. Flavonoids are a class of polyphenolic compounds widely distributed in plants, known for their diverse biological activities and potential therapeutic applications. The specific structural features of this compound, including its hydroxyl and methoxy substituents as well as the geranyl side chain, contribute to its unique chemical properties and biological functions.

The molecular structure of 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone consists of a flavone backbone with four hydroxyl groups at positions 5, 7, 3', and 4', a methoxy group at position 3', and an 8-geranyl side chain attached to the B-ring. This configuration imparts distinct pharmacological characteristics that make it a subject of intense scientific investigation. The presence of multiple hydroxyl groups enhances its ability to interact with various biological targets, while the geranyl side chain may contribute to its bioavailability and metabolic stability.

Recent studies have highlighted the potential of 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone in modulating inflammatory pathways and antioxidant mechanisms. Flavonoids are well-documented for their ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. In particular, the hydroxyl-rich structure of this compound suggests strong radical-scavenging capabilities, which could be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

One of the most compelling areas of research involving 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone is its potential role in cancer chemoprevention. Flavonoids have been shown to induce apoptosis in cancer cells by activating intrinsic and extrinsic death pathways. The geranyl side chain may also play a role in disrupting oncogenic signaling cascades by inhibiting kinases such as Akt and Erk. Preclinical studies have demonstrated that this compound can suppress the growth of various cancer cell lines while sparing normal cells, making it a promising candidate for further development as an anticancer agent.

The anti-inflammatory properties of 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone have also been extensively studied. Chronic inflammation is a key factor in the pathogenesis of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By inhibiting enzymes such as COX-2 and LOX, this flavonoid derivative can reduce the synthesis of prostaglandins and leukotrienes, thereby alleviating inflammation. Additionally, its ability to modulate immune cell function suggests that it may have therapeutic applications in autoimmune disorders.

In terms of molecular mechanisms, 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone has been shown to interact with multiple receptors and signaling pathways. For instance, it can bind to estrogen receptors (ERs) and exhibit both estrogenic and antiestrogenic effects depending on the cellular context. This dual activity makes it a potential therapeutic agent for hormone-sensitive cancers such as breast cancer. Furthermore, its interaction with nuclear factor kappa B (NFκB) has been implicated in its anti-inflammatory effects by inhibiting NFκB activation.

The pharmacokinetic profile of 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone is another area of interest. Due to its lipophilic nature conferred by the geranyl side chain, this compound may exhibit better oral bioavailability compared to other flavonoids. However, its metabolic stability remains a challenge for drug development. Studies have shown that it undergoes phase II metabolism via glucuronidation and sulfation in vivo, which could affect its systemic availability and duration of action.

Recent advances in computational chemistry have enabled researchers to predict the binding affinities and interactions of 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone with biological targets using molecular docking simulations. These simulations have revealed potential binding sites on proteins such as cyclooxygenase (COX), lipoxygenase (LOX), and estrogen receptors (ER), providing insights into its mechanism of action. Such computational approaches are invaluable in designing derivatives with enhanced potency and selectivity for therapeutic applications.

The synthetic pathways for 5,7,3',4'-Tetrahydroxy-3-methoxy-8-geranylflavone have also been optimized to improve yield and scalability. Biotechnological methods involving microbial fermentation or plant cell cultures offer sustainable alternatives to traditional chemical synthesis. These methods not only reduce environmental impact but also allow for the production of high-purity compounds suitable for preclinical studies.

In conclusion,5,7,3',4'-Tetrahydroxy-3-methoxy-octylflavonoid represents a promising natural product with diverse biological activities ranging from antioxidant and anti-inflammatory effects to anticancer properties. Its unique structural features make it an attractive candidate for further pharmacological investigation and drug development. As research continues to uncover new therapeutic applications,1605304-56-0 may emerge as a key compound in addressing various human health challenges.